Cas no 140-22-7 (1,5-Diphenylcarbazide)

1,5-Diphenylcarbazide is a white to off-white crystalline powder widely used as a sensitive chromogenic reagent for the detection of heavy metals, particularly chromium(VI), in analytical chemistry. Its high selectivity and reactivity with metal ions make it valuable in spectrophotometric determinations, enabling precise quantitative analysis. The compound forms a stable, intensely colored complex with hexavalent chromium, facilitating low-concentration detection. It is also employed in organic synthesis and as an indicator in redox titrations. With a well-defined molecular structure and consistent purity, 1,5-Diphenylcarbazide ensures reliable performance in laboratory applications. Its stability under controlled storage conditions further enhances its utility in analytical workflows.
1,5-Diphenylcarbazide structure
1,5-Diphenylcarbazide structure
Product Name:1,5-Diphenylcarbazide
CAS No:140-22-7
MF:C13H14N4O
MW:242.276462078094
MDL:MFCD00003013
CID:36429
PubChem ID:8789
Update Time:2025-06-07

1,5-Diphenylcarbazide Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diphenylcarbazide
    • 1,5-DIPHENYLCARBOHYDRAZIDE
    • 1,5-DIPHENYLCARBONOHYDRADIDE
    • 1,5-DIPHENYLCARBONOHYDRAZIDE
    • DIPHENYLCARBAZIDE
    • S-DIPHENYLCARBAZIDE
    • S-DIPHENYLCARBOHYDRAZIDE
    • TIMTEC-BB SBB008713
    • 1,5-Diphenylcabohydrazide
    • 1,5-diphenyl-carbohydrazid
    • 1,5-Diphenylcarbohydrazine
    • 2,2’-diphenylcarbazide
    • 2,2’-diphenyl-carbonicdihydrazid
    • 2,2’-diphenylcarbonicdihydrazide
    • 2,2’-diphenyl-Carbonicdihydrazide
    • 2,2’-Diphenylcarbonicdihy-drazide
    • 2,2'-Diphenylcarbazide
    • 2,2'-Diphenylcarbonic dihydrazide
    • 1.5-Diphenylcarbohydrazide
    • N'',N'''-Diphenylcarbonohydrazide
    • 1,3-dianilinourea
    • 1,5-Diphenylcarbohydrazide,sym.-Diphenylcarbazide
    • sym-Diphenylcarbazide
    • DPC
    • dianilinourea
    • Diphenylcartazide
    • DiphenylCarbazideGr
    • 1,5-Diphenylcarbazid
    • Carbonic dihydrazide, 2,2'-diphenyl-
    • N,N'-Diphenylcarbazide
    • Carbohydrazide, 1,5-diphenyl-
    • 2,5-Diphenylcarbazide
    • Diphenyl carbazide
    • 1W1XPA8N0P
    • KSPIHGBHKVISFI-UHFFFAOYSA-
    • NSC5058
    • EN300-19423
    • MFCD00003013
    • W-108208
    • Q1227137
    • D1513
    • 1,5-Diphenylcarbazide, JIS special grade
    • UNII-1W1XPA8N0P
    • EINECS 205-403-7
    • BRN 0752039
    • NS00024543
    • 1,5-Diphenylcarbazide, p.a., ACS reagent, reag. Ph. Eur.
    • SY010365
    • HMS1578M04
    • SYM-DIPHENYLCARBAZIDE [MI]
    • 1,5-Diphenylcarbazide, reagent grade
    • A807630
    • NSC-5058
    • CBDivE_014231
    • SR-01000196298-1
    • diphenylcarbazid
    • DTXSID7059690
    • 1,5-Diphenylcarbazide, ACS reagent
    • s-Diphenyl carbazide
    • Carbonic dihydrazide,2'-diphenyl-
    • FT-0625228
    • 1,5-Diphenylcarbohydrazid
    • 1,5-Diphenylcarbazide, ACS grade
    • 4-15-00-00182 (Beilstein Handbook Reference)
    • AS-13073
    • AKOS000120184
    • NSC 5058
    • SR-01000196298
    • CHEBI:4641
    • N',N''-Diphenylcarbonohydrazide #
    • 140-22-7
    • 1,5-Diphenylcarbazide, Reag. Ph. Eur., >=98.0%, for metal titration
    • amino-(hydrazinecarbonyl)-diphenyl-ammonium;1,5-Diphenylcarbohydrazide
    • SCHEMBL294587
    • CS-W012774
    • AI3-00869
    • 4-(4-amino-3-(4-amino-3-fluorophenoxy)phenoxy)-n-methylpicolinamide hydrochloride
    • Carbohydrazide,5-diphenyl-
    • SCHEMBL26622644
    • 1,5Diphenylcarbonohydrazide
    • Carbonic dihydrazide, 2,2'diphenyl
    • 1,5Diphenylcabohydrazide
    • DTXCID8034536
    • Carbohydrazide, 1,5diphenyl
    • 1,5Diphenylcarbohydrazide
    • 2,5Diphenylcarbazide
    • 2,2'Diphenylcarbonic dihydrazide
    • 1,5 diphenylcarbazide
    • S Diphenylcarbazide
    • 2,2'Diphenylcarbazide
    • STL283945
    • N,N'Diphenylcarbazide
    • 205-403-7
    • FD00529
    • 1,3-bis(phenylamino)urea
    • MDL: MFCD00003013
    • Inchi: 1S/C13H14N4O/c18-13(16-14-11-7-3-1-4-8-11)17-15-12-9-5-2-6-10-12/h1-10,14-15H,(H2,16,17,18)
    • InChI Key: KSPIHGBHKVISFI-UHFFFAOYSA-N
    • SMILES: O=C(NNC1C=CC=CC=1)NNC1C=CC=CC=1
    • BRN: 0752039

Computed Properties

  • Exact Mass: 242.11700
  • Monoisotopic Mass: 242.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.2

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.31 g/cm3
  • Melting Point: 170-175 °C (lit.)
    173-176 °C
  • Boiling Point: 385.1°C (rough estimate)
  • Refractive Index: 1.6120 (estimate)
  • Solubility: aqueous acetone: passes test
  • Water Partition Coefficient: Soluble in glacial acetic acid, alcohol and acetone. Slightly soluble in water.
  • Stability/Shelf Life: Stable. Light sensitive. Incompatible with strong oxidizing agents.
  • PSA: 65.19000
  • LogP: 3.26760
  • Merck: 3321
  • Sensitiveness: Light Sensitive
  • Solubility: Slightly soluble in water, soluble in ethanol, acetone, insoluble in ether.

1,5-Diphenylcarbazide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8-10-23
  • RTECS:FF2750000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Storage Condition:<0°C

1,5-Diphenylcarbazide Customs Data

  • HS CODE:29280090
  • Customs Data:

    China Customs Code:

    29280090

1,5-Diphenylcarbazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111669-100g
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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
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1,5-Diphenylcarbazide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:140-22-7)二苯氨基脲
Order Number:LE1770327;LE13681;LE5609
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:140-22-7)1,5-Diphenylcarbazide
Order Number:sfd20776
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:140-22-7)1,5-Diphenylcarbazide
Order Number:A807630
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):192.0
Email:sales@amadischem.com

1,5-Diphenylcarbazide Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:140-22-7)二苯氨基脲
LE1770327;LE13681;LE5609
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:140-22-7)1,5-Diphenylcarbazide
sfd20776
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email